Ethyl 4-(2-{[(4-fluorophenyl)thio]methyl}-1,3-thiazolan-3-yl)-4-oxobutanoate

• IUPAC Name: ethyl 4-[2-[(4-fluorophenyl)sulfanylmethyl]-1,3-thiazolidin-3-yl]-4-oxobutanoate
• InChI: InChI=1S/C16H20FNO3S2/c1-2-21-16(20)8-7-14(19)18-9-10-22-15(18)11-23-13-5-3-12(17)4-6-13/h3-6,15H,2,7-11H2,1H3
• InChI Key: KEUFELDOFAQSLK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)N1CCSC1CSC2=CC=C(C=C2)F
• Molecular Formula: C16H20FNO3S2
• DSSTOX Substance ID: DTXSID40381643
• Molecular Weight: 357.5 g/mol
• CAS RN: 648858-94-0

Description

Molecular Structure Analysis

The molecular structure of EFFTOB involves thiazolidinone and ester functional groups. Further analysis would require more specific data such as NMR spectra or crystallographic data, which are not provided in the available resources.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate has been identified as a highly versatile intermediate for synthesizing a broad range of trifluoromethyl heterocycles, such as oxazoles, thiazoles, imidazoles, triazines, and pyridines. This synthesis employs rhodium(II) or copper(II) catalyzed carbene X-H insertion reactions, facilitating the production of these heterocycles either directly in a single step or with minimal additional steps. The comprehensive approach outlined in this research highlights the potential applications of ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate in generating diverse heterocyclic compounds, which are crucial in material science and pharmaceuticals due to their varied biological activities and applications in drug design and development (Honey et al., 2012).

Antimicrobial and Antifungal Activities of Hybrid Molecules

In another study, ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates containing various nuclei, such as oxazolidine, triazole, thiadiazole, oxadiazole, and thiazole, were synthesized and screened for their antimicrobial, antilipase, and antiurease activities. These compounds were derived from ethyl piperazine-1-carboxylate and showed moderate to good antimicrobial activity against tested microorganisms, highlighting their potential in developing new antimicrobial agents with thiazole as a key functional group (Başoğlu et al., 2013).

Thiazoles and Their Fused Derivatives as Antimicrobial Agents

The synthesis and antimicrobial evaluation of thiazoles and their fused derivatives further exemplify the significance of ethyl 4-(2-{[(4-fluorophenyl)thio]methyl}-1,3-thiazolan-3-yl)-4-oxobutanoate in scientific research. These compounds were assessed for their antimicrobial activities against various bacterial and fungal strains, demonstrating the potential of thiazole derivatives in combating microbial resistance. The study not only expands the chemical diversity of thiazole-based compounds but also opens up new avenues for the development of effective antimicrobial agents (Wardkhan et al., 2008).

Safety and Hazards

The safety data sheet (SDS) for EFFTOB can be viewed and downloaded for free at Echemi.com. The SDS would typically include information on handling and storage, personal protective equipment, first aid measures, and disposal considerations.

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, have been found to interact with numerous biological targets .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, leading to a range of biological effects .

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways, leading to a range of downstream effects .

Pharmacokinetics

It is known that the pharmacokinetic properties of a compound can greatly impact its bioavailability .

Result of Action

Thiazole derivatives have been found to have a range of effects at the molecular and cellular level .

Action Environment

It is known that environmental factors can greatly impact the action of a compound .